3-ethyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-ethyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C9H12N4OS/c1-3-8-11-9(15-13-8)10-5-7-4-6(2)12-14-7/h4H,3,5H2,1-2H3,(H,10,11,13)
• InChI Key: NTKDEZHOKGXDRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NSC(=N1)NCC2=CC(=NO2)C
• Molecular Formula: C9H12N4OS
• Molecular Weight: 224.29 g/mol

Description

3-ethyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1,2,4-thiadiazol-5-amine is a chemical compound with potential applications in scientific research. It is a member of the thiadiazole family of compounds, which have been studied extensively for their biological activities.

Mechanism of Action

The mechanism of action of 3-ethyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1,2,4-thiadiazol-5-amine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as dihydrofolate reductase and thymidylate synthase.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to have antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been shown to have anticonvulsant and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-ethyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1,2,4-thiadiazol-5-amine in lab experiments is its broad range of biological activities. It has been shown to have antimicrobial, antifungal, antitumor, anticonvulsant, and antidepressant properties, making it a versatile compound for scientific research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 3-ethyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1,2,4-thiadiazol-5-amine. One direction is to further investigate its mechanism of action, which may help to identify new targets for drug development. Another direction is to explore its potential as a therapeutic agent for various diseases, such as cancer and epilepsy. Additionally, it may be useful to study its interactions with other compounds, which may lead to the development of new drug combinations.

Synthesis Methods

The synthesis of 3-ethyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1,2,4-thiadiazol-5-amine involves the reaction of 3-methyl-1,2-oxazole-5-carbaldehyde with thiosemicarbazide and ethyl iodide. The resulting product is purified by recrystallization to obtain the final compound.

Scientific Research Applications

The compound has been studied for its potential use as a bioactive agent in scientific research. It has been shown to have antimicrobial, antifungal, and antitumor properties. It has also been studied for its potential as an anticonvulsant and antidepressant agent.